Cas no 2137840-75-4 (2-(2-Acetylthiophen-3-yl)benzaldehyde)

• Product Name: 2-(2-Acetylthiophen-3-yl)benzaldehyde
• CAS No: 2137840-75-4
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 6006261
• PubChem ID: 165455337
• Update Time: 2025-06-14

2-(2-Acetylthiophen-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-745575
• 2137840-75-4
• 2-(2-acetylthiophen-3-yl)benzaldehyde
• 2-(2-Acetylthiophen-3-yl)benzaldehyde

• Inchi： 1S/C13H10O2S/c1-9(15)13-12(6-7-16-13)11-5-3-2-4-10(11)8-14/h2-8H,1H3
• InChI Key： ZWVSCQXVYMPGNB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(C)=O)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 230.04015073g/mol
• Monoisotopic Mass: 230.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.4Ų

Additional information on 2-(2-Acetylthiophen-3-yl)benzaldehyde

Comprehensive Overview of 2-(2-Acetylthiophen-3-yl)benzaldehyde (CAS No. 2137840-75-4): Properties, Applications, and Industry Insights

2-(2-Acetylthiophen-3-yl)benzaldehyde (CAS 2137840-75-4) is a specialized organic compound gaining traction in pharmaceutical and material science research due to its unique structural features. This thiophene-based aldehyde combines a benzaldehyde moiety with an acetylthiophene group, making it a versatile intermediate for synthesizing heterocyclic compounds. Its molecular formula, C₁₃H₁₀O₂S, and precise molecular weight (230.28 g/mol) are critical for quality control in synthetic workflows.

Recent studies highlight the compound’s role in developing fluorescent probes and small-molecule inhibitors, aligning with the growing demand for bioimaging agents and targeted therapeutics. Researchers frequently search for "thiophene derivatives in drug discovery" or "benzaldehyde applications in organic synthesis," reflecting its relevance in cutting-edge science. The acetylthiophene segment enhances electron delocalization, which is valuable for designing organic semiconductors—a hotspot in renewable energy research.

From a synthetic perspective, CAS 2137840-75-4 exhibits moderate solubility in polar solvents like DMSO and ethanol, facilitating its use in cross-coupling reactions. Its aldehyde functional group allows for condensation reactions, enabling the construction of chiral ligands or pharmacophores. Industry forums often discuss "sustainable synthesis of aromatic aldehydes" or "green chemistry approaches for heterocycles," underscoring the need for eco-friendly production methods.

Analytical characterization of 2-(2-Acetylthiophen-3-yl)benzaldehyde typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These techniques ensure batch consistency, a priority for manufacturers addressing queries like "how to validate purity of synthetic intermediates." Stability studies suggest storage under inert conditions to prevent oxidation, a common concern for aldehyde-containing compounds.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and as a precursor for nonlinear optical materials. Such innovations resonate with trends like "MOFs for carbon capture" or "advanced materials for photonics," frequently searched in academic databases. The compound’s low toxicity profile (based on preliminary assays) further supports its adoption in bioconjugation chemistry.

In summary, 2-(2-Acetylthiophen-3-yl)benzaldehyde (CAS 2137840-75-4) bridges multiple disciplines—from medicinal chemistry to materials engineering. Its dual-functional architecture and compatibility with modern synthetic protocols position it as a key player in next-generation research, answering pressing questions about molecular design and functional material development.